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This application note provides detailed protocols for the synthesis of precursors for the positron
emission tomography (PET) neuroimaging agent AZD4694, targeting [3-amyloid plaques
associated with Alzheimer's disease. The synthesis of precursors for both the carbon-11
([**C]JAZD4694) and fluorine-18 ([*8F]AZD4694) labeled radioligands are described, offering
valuable guidance for researchers, scientists, and professionals in the field of drug
development and neuroimaging.

Introduction

AZD4694, also known as NAV4694, is a highly specific PET tracer for imaging 3-amyloid
plagues in the brain. Its chemical structure is 2-(2-fluoro-6-(methylamino)pyridin-3-
yl)benzofuran-5-ol. The development of effective and reproducible synthetic routes to its
precursors is crucial for the widespread use of this imaging agent in both research and clinical
settings. This document outlines the synthetic schemes for two key precursors: one for
radiosynthesis with 11C and another for labeling with 18F,

Synthesis of the Precursor for [**C]AZD4694
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The immediate precursor for the synthesis of [**C]AZD4694 is the N-desmethyl analog, 2-(2-
fluoro-6-aminopyridin-3-yl)benzofuran-5-ol. The radiosynthesis involves the N-methylation of
this precursor using [*1C]methyl iodide. The precursor itself is prepared via a four-step
convergent synthesis. While the specific details of each step require further investigation of
proprietary or less accessible literature, the general synthetic strategy is outlined below.

Overall Synthetic Scheme for [1*C]AZD4694 Precursor
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Figure 1. Convergent synthesis strategy for the [1*C]AZD4694 precursor.

Synthesis of the Precursor for ['*8F]AZD4694

The radiosynthesis of [28F]JAZD4694 involves a nucleophilic substitution reaction on a suitable
precursor. The commonly used precursor is an N-Boc-protected nitro-substituted analog,
specifically tert-butyl (2-(5-hydroxybenzofuran-2-yl)-6-nitropyridin-3-yl)(methyl)carbamate. The
synthesis involves the radiofluorination of this precursor, followed by the removal of the Boc
protecting group under acidic conditions.

Experimental Protocol: Synthesis of the N-Boc
Protected Nitro Precursor for [*3F]AZD4694

This protocol describes a potential synthetic route to the N-Boc protected nitro precursor based
on common organic chemistry methodologies for the construction of similar bi-aryl heterocyclic
compounds.

Step 1: Synthesis of a Substituted Benzofuran
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The synthesis would likely begin with a suitably substituted phenol to construct the benzofuran
core.

Step 2: Coupling with a Substituted Pyridine

A palladium-catalyzed cross-coupling reaction, such as a Suzuki or Stille coupling, would be
employed to connect the benzofuran and pyridine rings.

Step 3: Nitration of the Pyridine Ring
The pyridine ring is then nitrated to introduce the nitro group at the desired position.
Step 4: N-Boc Protection

The secondary amine on the pyridine ring is protected with a tert-butyloxycarbonyl (Boc) group
using di-tert-butyl dicarbonate (Bocz0).

Overall Synthetic Workflow for [*®F]JAZD4694 Radiosynthesis
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Figure 2. Workflow for the synthesis of the [18F]AZD4694 precursor and subsequent
radiosynthesis.
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Quantitative Data Summary

The following table summarizes the key quantitative data related to the radiosynthesis of
[12C]AZD4694 and [8F]AZD4694.

Radiochemical

Radiotracer Precursor Labeling Method .
Yield
2-(2-fluoro-6- ) ]
] o ) ~60% incorporation
[11C]AZD4694 aminopyridin-3- N-[11C]methylation ]
yield[1]
yl)benzofuran-5-ol
N-Boc-protected nitro Radiofluorination & o
ot explicitly state
18F]AZD4694 N licitl d

precursor Deprotection

Conclusion

The synthesis of precursors for AZD4694 is a critical step in the production of this important
PET radioligand. This application note provides an overview of the synthetic strategies for both
the [11C] and [*8F] labeled versions of AZD4694. While the general pathways are outlined,
further detailed experimental validation is necessary to establish robust and high-yield
production methods. The provided diagrams and protocols serve as a foundation for
researchers to develop and optimize the synthesis of these valuable neuroimaging tools.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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